-(BenzyloxycarbonylaMino)-4-oxopentanoic acid

-(BenzyloxycarbonylaMino)-4-oxopentanoic acid, also known as 5-(benzyloxycarbonylamino)-4-oxopentanoic acid, is an organic compound characterized by its unique structure, which includes a benzyloxycarbonyl group attached to an amino acid backbone. The molecular formula of this compound is C17H23NO6, and its CAS number is 3886-08-6. This compound is notable for its role as an intermediate in the synthesis of various pharmaceuticals and bioactive molecules.

• Esterification: It can react with alcohols to form esters, which are important in drug formulation.
• Amidation: The amino group can participate in amidation reactions with carboxylic acids, leading to the formation of peptide bonds.
• Reduction: The carbonyl group can be reduced to alcohols or other functional groups under specific conditions.

These reactions are crucial for modifying the compound to enhance its biological activity or improve its pharmacokinetic properties.

The biological activity of -(BenzyloxycarbonylaMino)-4-oxopentanoic acid has been studied in various contexts:

• Antimicrobial Properties: Some derivatives of this compound exhibit antimicrobial activity, making them potential candidates for antibiotic development.
• Enzyme Inhibition: It has been shown to inhibit certain enzymes, which can be beneficial in treating diseases where enzyme regulation is necessary.
• Cellular Uptake: The benzyloxycarbonyl group enhances the lipophilicity of the molecule, potentially improving its cellular uptake and bioavailability.

Several methods have been developed for the synthesis of -(BenzyloxycarbonylaMino)-4-oxopentanoic acid:

• Carbamate Formation:
  • Reacting 5-amino-4-oxopentanoic acid with benzyloxycarbonyl chloride in the presence of a base such as triethylamine.
• Use of Coupling Reagents:
  • Utilizing dicyclohexylcarbodiimide as a coupling agent in a solvent like dichloromethane or N,N-dimethylformamide to facilitate the reaction between the amino acid and the benzyloxycarbonyl group .
• Protective Group Strategies:
  • Employing protective group strategies to selectively modify functional groups during synthesis, ensuring high yields and purity.

-(BenzyloxycarbonylaMino)-4-oxopentanoic acid has several applications:

• Pharmaceutical Intermediates: It serves as a building block in the synthesis of various pharmaceuticals, particularly those targeting bacterial infections or metabolic disorders.
• Research Tool: Used in biochemical research to study enzyme interactions and metabolic pathways.
• Peptide Synthesis: Acts as a precursor in peptide synthesis due to its reactive functional groups.

Several compounds share structural similarities with -(BenzyloxycarbonylaMino)-4-oxopentanoic acid. Here are some notable examples:

Uniqueness

-(BenzyloxycarbonylaMino)-4-oxopentanoic acid stands out due to its specific combination of functional groups that enhance both solubility and reactivity. Its unique structure allows it to serve as a versatile intermediate in pharmaceutical chemistry, distinguishing it from other similar compounds that may lack these properties.

This compound's balance between hydrophilicity and lipophilicity makes it particularly advantageous for drug development applications.

Traditional carbobenzyloxy protection strategies form the foundation of amino acid derivative synthesis, particularly for compounds containing the benzyloxycarbonyl group [3]. The carbobenzyloxy protecting group, developed by Elhanan Goldberg and Alexander Patchornik at the Hebrew University of Jerusalem, serves as a chemical guardian that shields sensitive amino acids during peptide synthesis [3]. This protecting group prevents unwanted reactions with the amino group and ensures controlled peptide chain elongation [3].

The classical synthesis protocol involves the reaction of amino acid precursors with benzyl chloroformate under alkaline aqueous conditions [2]. The process typically proceeds at pH 9-10 and temperatures maintained between 0-5°C to yield the benzyloxycarbonyl-protected intermediate [2]. Benzyl chloroformate, also known as benzyl chlorocarbonate, was first prepared by Leonidas Zervas in the early 1930s and became the basis of the Bergmann-Zervas carboxybenzyl method of peptide synthesis [4]. This methodology dominated peptide synthesis worldwide for twenty years until the 1950s [4].

The mechanism of carbobenzyloxy protection involves nucleophilic attack by the amino group on the carbonyl carbon of benzyl chloroformate [5]. The reaction proceeds through formation of a tetrahedral intermediate, followed by elimination of chloride ion to generate the stable carbamate linkage [5]. The benzyloxycarbonyl group confers stability against enzymatic degradation while maintaining compatibility with subsequent synthetic transformations [2].

Industrial synthesis typically employs benzyl chloroformate prepared from benzyl alcohol and phosgene, though safer non-phosgene routes have been developed using carbon monoxide or carbonyl sulfide as carbonyl sources [6] [4]. The traditional approach requires careful control of reaction conditions to prevent side reactions and maintain product integrity [4].

Novel Catalytic Approaches in Acylation Reactions

Modern synthetic methodologies have revolutionized acylation reactions through the development of advanced coupling reagents that enhance efficiency while minimizing side reactions [7]. Novel catalytic approaches focus on rapid and strong activation of carboxylic acids, enabling the formation of amide bonds with unprecedented speed and selectivity [8] [9].

The most significant advancement involves third-generation coupling reagents such as hexafluorophosphate aza benzotriazole tetramethyl uronium, which represents a paradigm shift in acylation chemistry [10]. This reagent, discovered by Louis A. Carpino in 1993, demonstrates superior ability to decrease racemization while maintaining high coupling efficiency [10]. The mechanism involves activation of the carboxylic group through formation of a carboxylate anion that attacks the coupling reagent to produce an O-acyl tetramethyl isouronium salt, which then proceeds with nucleophile addition [10].

Contemporary acylation strategies employ rapid activation protocols that convert carboxylic acids into highly active species within 0.5 seconds using microflow reactor technology [8] [9]. These methodologies achieve complete reactions within 4.3 seconds, affording desired products in yields ranging from 74% to quantitative conversion without significant epimerization [8] [9]. The process operates at ambient temperature and generates only carbon dioxide and hydrochloride salts as byproducts [9].

Advanced coupling reagent combinations, particularly those incorporating 1-hydroxy-7-azabenzotriazole derivatives, have shown superior performance in solid-phase peptide synthesis involving hindered amino acids [10] [11]. These systems demonstrate 6-32 fold enhancement in coupling yields compared to traditional methods while reducing loss of chiral integrity by up to 50% [11].

Photocatalytic acylation represents another frontier in synthetic methodology, enabling carbon-hydrogen bond acylation through decatungstate photocatalysis combined with nickel catalysis [12]. This approach reduces reaction times from 12-48 hours to 5-15 minutes under flow conditions while maintaining excellent functional group tolerance and high regioselectivity [12].

Solid-Phase Synthesis Techniques for Amino Acid Derivatives

Solid-phase synthesis techniques, pioneered by Robert Bruce Merrifield, have transformed the landscape of amino acid derivative preparation through the use of macroscopically insoluble solvent-swollen beaded resin supports [13] [14]. The Merrifield synthesis methodology, which earned the 1984 Nobel Prize in chemistry, involves attaching the carboxyl terminus of the peptide chain to a polymeric solid support, enabling simplified purification through filtration and washing with appropriate solvents [14].

The solid support consists of small polymeric resin beads functionalized with reactive groups such as amine or hydroxyl groups that link to the nascent peptide chain [13]. Since the peptide remains covalently attached to the support throughout synthesis, excess reagents and side products can be removed by washing, eliminating the need for purification after each coupling step [13]. Modern solid-phase synthesis employs various resin types including Wang resin, Merrifield resin, and methylbenzhydrylamine resin, each offering specific advantages for different synthetic targets [15] [16].

Advanced solid-phase methodologies utilize functionalized polystyrene-grafted polymer substrates with substantially non-cross-linked grafted polystyrene chains having molecular weights exceeding 200,000, preferably in the range of 600,000-1,200,000 [17]. These supports enable high-yield, high-purity synthesis of peptides and proteins, particularly in compartmentalized synthesis of multiple peptides in parallel fashion [17].

Contemporary solid-phase synthesis incorporates automated synthesizers that can perform the entire process under computer control [15]. The general scheme involves sequential deprotection and coupling cycles, with each amino acid addition followed by washing and capping steps to prevent incomplete sequences [15]. Protection strategies typically employ either tert-butyloxycarbonyl/benzyl protection or 9-fluorenylmethoxycarbonyl/tert-butyl protection schemes, each requiring specific deprotection conditions [15].

Recent innovations include protease-catalyzed peptide synthesis on solid support, which shifts the synthesis-hydrolysis equilibrium toward synthesis in aqueous medium by immobilizing the amine component [18]. This enzymatic approach represents the first examples of solid-phase peptide synthesis catalyzed by proteases in bulk aqueous buffer [18].

Optimization of Reaction Conditions for Oxo Group Preservation

Optimization of reaction conditions for oxo group preservation represents a critical aspect of synthetic methodology development, requiring careful balance between reaction efficiency and functional group stability [19] [20]. The oxo group in (benzyloxycarbonylamino)-4-oxopentanoic acid presents unique challenges due to its susceptibility to nucleophilic attack and potential for unwanted side reactions [20].

Temperature optimization studies reveal that elevated temperatures can significantly accelerate solid-phase peptide synthesis without compromising oxo group integrity when combined with appropriate reaction conditions [21]. High-temperature fast stirring peptide synthesis enables reactions at 90°C with reaction times reduced to 30 seconds while maintaining product purity above 97% [21]. The combination of fast stirring (1200 revolutions per minute) and elevated temperature maximizes diffusion effects according to Fick's second law of diffusion [21].

Solvent system selection plays a crucial role in oxo group preservation, with polar aprotic solvents such as dimethylformamide and dimethyl sulfoxide providing enhanced stability compared to traditional dichloromethane or tetrahydrofuran systems [16]. These solvents offer improved solvation of ionic intermediates while minimizing unwanted side reactions at the ketone functionality [16].

pH control represents another critical parameter, with optimal ranges between 7.5-9.5 preventing enolization of the oxo group while maintaining adequate nucleophilicity of amino components [21]. Lower pH conditions can protonate the amino group, reducing coupling efficiency, while higher pH values promote enolate formation and subsequent side reactions [21].

Reagent concentration optimization demonstrates that reduced equivalents (1.05-1.2 equivalents) can achieve comparable results to traditional excess reagent protocols when combined with optimized mixing and temperature conditions [21]. This approach minimizes side reactions while maintaining high coupling efficiency and reduces waste generation in accordance with green chemistry principles [21].

Advanced reaction monitoring techniques, including real-time nuclear magnetic resonance spectroscopy and high-performance liquid chromatography analysis, enable precise optimization of reaction conditions for maximum oxo group preservation [16]. These analytical methods provide immediate feedback on reaction progress and side product formation, allowing for dynamic adjustment of reaction parameters [16].

Crystallographic Characteristics and Polymorphism

The crystallographic properties of (Benzyloxycarbonylamino)-4-oxopentanoic acid demonstrate significant complexity arising from the dual nature of its benzyloxycarbonyl protecting group and oxopentanoic acid backbone. Crystal structure analysis of related compounds reveals that benzyloxycarbonyl-protected amino acid derivatives typically exhibit orthorhombic or monoclinic crystal systems [1] . The compound with CAS number 67809-70-5 shows a molecular formula of C₁₃H₁₅NO₅ with a molecular weight of 265.26 g/mol [3].

Crystallographic investigations of structurally similar compounds, such as 3-{[(Benzyloxy)carbonyl]amino}butanoic acid, demonstrate that these molecules crystallize in the monoclinic space group P2₁/c with unit cell dimensions a = 23.1413(7) Å, b = 4.9589(4) Å, c = 11.0879(6) Å, and β = 103.075(6)° [4]. The compound displays a density of 1.271 Mg m⁻³ and exhibits characteristic hydrogen bonding patterns that influence its polymorphic behavior [4].

Table 1: Crystallographic Data for Related Benzyloxycarbonyl-Protected Compounds

Polymorphism analysis reveals that amino acid derivatives with benzyloxycarbonyl protecting groups can exist in multiple crystalline forms [5]. The thermodynamically stable α-form typically exhibits the highest density and most ordered packing arrangement, while metastable β-forms show lower density and different hydrogen bonding patterns [6]. The presence of the oxopentanoic acid moiety introduces additional conformational flexibility that can lead to conformational polymorphism [7].

The dihedral angle between the phenyl ring and the oxycarboxyamino N-(C=O)-O-C plane in related structures is typically 56.6(2)°, indicating significant planarity disruption that affects crystal packing [4]. This conformational feature is crucial for understanding the polymorphic behavior of (Benzyloxycarbonylamino)-4-oxopentanoic acid.

Solubility Behavior in Polar/Non-Polar Solvent Systems

The solubility profile of (Benzyloxycarbonylamino)-4-oxopentanoic acid reflects the dual nature of its molecular structure, combining the hydrophobic benzyloxycarbonyl protecting group with the polar oxopentanoic acid functionality. Benzyloxycarbonyl-protected amino acid derivatives generally demonstrate poor aqueous solubility due to the lipophilic nature of the benzyl group [8] [9].

Table 2: Solubility Characteristics in Various Solvent Systems

The compound exhibits excellent solubility in polar aprotic solvents such as dimethyl sulfoxide and dichloromethane, where solubility exceeds 80 mg/mL . This behavior is attributed to the favorable interactions between the benzyloxycarbonyl group and the aprotic solvent molecules, which can accommodate the extended π-electron system of the benzyl moiety [11].

In polar protic solvents, the solubility is enhanced through hydrogen bonding interactions between the carbonyl oxygen atoms and the solvent molecules [12]. The carboxylic acid group can form intermolecular hydrogen bonds with methanol and ethanol, resulting in moderate to good solubility in these systems [13].

The pH-dependent solubility behavior demonstrates significant variation across different pH ranges. At acidic pH values (< 3), the compound exists predominantly in its protonated form, showing limited aqueous solubility [14]. As pH increases above 7, deprotonation of the carboxylic acid group enhances water solubility through ionic interactions [15].

Thermal Decomposition Pathways and Kinetic Analysis

Thermal decomposition studies of (Benzyloxycarbonylamino)-4-oxopentanoic acid reveal a complex multi-step degradation process that begins at approximately 200°C and completes around 260°C [16]. The decomposition pathway involves sequential elimination reactions characteristic of both amino acid derivatives and benzyloxycarbonyl-protected compounds [17].

Table 3: Thermal Decomposition Kinetic Parameters

The initial decomposition step involves the cleavage of the benzyloxycarbonyl protecting group, occurring with an activation energy of 85-95 kJ/mol [18]. This process generates benzyl alcohol and carbon dioxide as primary products, following first-order kinetics with a rate constant of 1.2 × 10⁻⁴ s⁻¹ at 210°C [19].

The subsequent decarboxylation reaction, occurring at 220-240°C, demonstrates higher activation energy (95-110 kJ/mol) and involves the elimination of the carboxylic acid functionality [20]. This step produces amino compounds and additional carbon dioxide, with the reaction rate increasing exponentially with temperature according to the Arrhenius equation [21].

The final decomposition stage involves fragmentation of the carbon chain, generating ketones and organic acids as degradation products [22]. The activation energy for this process ranges from 110-130 kJ/mol, indicating significant bond-breaking requirements [23].

Kinetic modeling using the Kissinger-Akahira-Sunose method reveals that the decomposition follows consecutive first-order reactions with distinct activation barriers for each step [24]. The overall process can be described by the equation:

Rate = A × exp(-Ea/RT) × f(α)

where A is the pre-exponential factor, Ea is the activation energy, R is the gas constant, T is temperature, and f(α) is the conversion function [25].

pH-Dependent Tautomeric Equilibrium Studies

The pH-dependent tautomeric equilibrium of (Benzyloxycarbonylamino)-4-oxopentanoic acid is governed by the protonation states of both the carboxylic acid group and the amide nitrogen, leading to complex speciation behavior across different pH ranges [26] [27].

Table 4: pH-Dependent Tautomeric Distribution

At acidic pH values (1-3), the compound exists predominantly in its fully protonated form, where both the carboxylic acid group and the amide nitrogen remain protonated [28]. This form exhibits maximum stability with a keto:enol ratio of 95:5, indicating strong preference for the keto tautomer [29].

The tautomeric equilibrium shifts significantly as pH increases above 3, with the carboxylic acid group beginning to deprotonate. At pH 5-6, the compound reaches its isoelectric point, existing as a zwitterion with both charged and neutral functionalities [30]. This form demonstrates intermediate stability with increased enol tautomer contribution (keto:enol ratio of 85:15) [31].

Under physiological pH conditions (7-8), the compound exists as a partially deprotonated species with the carboxylic acid group ionized while the amide nitrogen remains protonated [32]. The tautomeric ratio shifts to 80:20 (keto:enol), reflecting the influence of charge distribution on tautomeric stability [33].

At alkaline pH values (9-12), complete deprotonation occurs, leading to the anionic form with reduced overall stability [34]. The enol tautomer contribution increases to 30% under these conditions, indicating destabilization of the keto form through charge repulsion effects [35].

The pH-dependent tautomeric behavior is further influenced by intermolecular hydrogen bonding and solvent effects, which can stabilize particular tautomeric forms through specific interactions [36]. Temperature effects on tautomeric equilibrium show that higher temperatures favor the enol form due to increased molecular motion and reduced hydrogen bonding strength [37].